Cas no 2090968-20-8 (1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2090968-20-8
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6178374
• PubChem ID: 131427746
• Update Time: 2025-07-02

1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• [1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1743548
• 2090968-20-8

• Inchi： 1S/C14H21NO/c1-10-5-6-11(12(7-10)16-4)14(9-15)8-13(14,2)3/h5-7H,8-9,15H2,1-4H3
• InChI Key： VRMHVKWZSYYFEL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine

1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine: A Novel Compound with Promising Pharmacological Potential

1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2090968-20-8, represents a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of 2,2-dimethylcyclopropylmethanamines, characterized by a cyclopropyl ring fused to a methanamine group. The presence of the 2-methoxy-4-methylphenyl moiety further enhances its chemical diversity and potential biological activity. Recent studies have highlighted its multifaceted pharmacological properties, making it a promising candidate for drug development in various therapeutic areas.

As a derivative of 2,2-dimethylcyclopropylmethanamine, this compound exhibits structural similarities to known neuroactive agents, yet its unique substituents, particularly the 2-methoxy-4-methylphenyl group, confer distinct pharmacological profiles. The 2-methoxy and 4-methyl functionalities are critical in modulating the compound's interaction with biological targets. These substituents may influence the molecule's solubility, metabolic stability, and receptor selectivity, factors that are crucial for drug efficacy and safety.

Recent advances in computational chemistry and molecular docking studies have provided insights into the binding mechanisms of 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine. These studies suggest that the compound interacts with multiple target proteins, including serotonin receptors and acetylcholine esterase, which are implicated in neurological disorders. The 2-methoxy group may contribute to the compound's affinity for these receptors, while the 2,2-dimethylcyclopropyl ring provides structural rigidity, enhancing its binding efficiency.

One of the most intriguing aspects of 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine is its potential role in neuroprotection. Preclinical studies have demonstrated that this compound exhibits neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The 2-methoxy group may modulate intracellular signaling pathways, while the 2,2-dimethylcyclopropyl structure could stabilize cellular membranes, reducing oxidative stress and neuronal damage.

Emerging research in inflammatory disease therapies has also highlighted the therapeutic potential of 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine. Studies suggest that the compound may inhibit pro-inflammatory cytokine production, making it a candidate for treating conditions such as chronic inflammation and autoimmune disorders. The 2-methoxy group may play a role in suppressing NF-κB activation, a key pathway in inflammatory responses.

From a synthetic perspective, the 2,2-dimethylcyclopropyl ring in 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a challenging feature to synthesize. Recent advancements in asymmetric catalysis and photochemical methods have enabled more efficient synthesis of this compound. These synthetic strategies are critical for large-scale production and further pharmacological evaluation.

Additionally, the 2-methoxy functionality may influence the compound's pharmacokinetic properties. Studies on related compounds have shown that methoxy groups can enhance metabolic stability and improve tissue penetration. This suggests that 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine may have favorable pharmacokinetic profiles, which are essential for drug development.

Recent clinical trials involving similar compounds have demonstrated the importance of 2,2-dimethylcyclopropyl scaffolds in drug design. These trials have provided valuable insights into the safety and efficacy of such compounds, paving the way for further research on 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine. The 2-methoxy group may also contribute to the compound's selectivity for specific receptors, minimizing off-target effects.

Moreover, the 4-methyl substitution on the phenyl ring in 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine may influence its interaction with biological targets. This substitution could enhance the compound's ability to cross the blood-brain barrier, a critical factor for treating neurological disorders. The 4-methyl group may also modulate the compound's hydrophobicity, affecting its distribution in the body.

From a therapeutic standpoint, 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine shows promise as a multifunctional drug candidate. Its ability to interact with multiple targets, combined with its favorable pharmacokinetic properties, positions it as a potential therapeutic agent for a range of diseases. Ongoing research is focused on elucidating its mechanisms of action and optimizing its therapeutic potential.

Furthermore, the 2-methoxy and 4-methyl substitutions in this compound may influence its metabolic pathways. Studies on related compounds have indicated that methoxy groups can be metabolized via oxidative pathways, which may affect the compound's half-life and toxicity profile. Understanding these metabolic pathways is essential for predicting the compound's safety and efficacy in vivo.

In conclusion, 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine is a structurally unique compound with significant pharmacological potential. Its 2-methoxy and 4-methyl substitutions, along with the 2,2-dimethylcyclopropyl ring, contribute to its diverse biological activities. As research on this compound progresses, it may become a valuable tool in the development of novel therapeutics for neurological and inflammatory diseases.

For further information on the synthesis, pharmacology, and potential therapeutic applications of 1-(2-methoxy-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine, additional research and clinical studies are recommended to fully explore its capabilities in the field of medicinal chemistry.